Oxirane, ((5-methyl-2-nitrophenoxy)methyl)-

• CAS RN: 67823-48-7
• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol
• IUPAC Name: 2-[(5-methyl-2-nitrophenoxy)methyl]oxirane
• InChI: InChI=1S/C10H11NO4/c1-7-2-3-9(11(12)13)10(4-7)15-6-8-5-14-8/h2-4,8H,5-6H2,1H3
• InChI Key: APVPMIZSQOAPIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)[N+](=O)[O-])OCC2CO2

Description

Oxirane, ((5-methyl-2-nitrophenoxy)methyl)- is a useful research compound. Its molecular formula is C10H11NO4 and its molecular weight is 209.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-Methyl-2-nitrophenol (7.7 g, 50 mmol), potassium carbonate (13.8 g, 0.1 mmol) and epibromohydrine (8.25 mL, 0.1 mmol) was dissolved in DMF (100 mL) and stirred 2-3 h at 100° C. under an atmosphere of nitrogen. The mixture was diluted with ether (0.5L) and extracted with water until pH=7. The organic phase was evaporated and the residue was purified by flash-chromatography on silica (DCM) to give the sub-title compound as a yellow solid (8.65 g, 83%).